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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure, physicochemical
properties, and biological activities of Dextran 70. It includes detailed experimental protocols
from key studies, quantitative data presented in structured tables, and visualizations of relevant
pathways and workflows to support research and development efforts.

Molecular Structure and Synthesis

Dextran 70 is a complex, branched polysaccharide composed of D-glucose units.[1] The
primary structure consists of a linear backbone of glucose molecules linked by a-1,6 glycosidic
bonds.[2][3] Branching occurs via a-1,3 glycosidic linkages, with these branches typically being
only one to two glucose units in length.[4] The degree of branching in native dextran is around
5%, but this percentage decreases as the molecular weight is reduced during processing.[4]
Dextran 70 is characterized by an average molecular weight of approximately 70,000 Daltons
(Da), with a range typically between 63,000 and 77,000 Da.[5][6]

Dextran is synthesized from sucrose by various strains of lactic acid bacteria, most notably
Leuconostoc mesenteroides.[2][7] The enzyme dextransucrase, produced by these bacteria,
polymerizes the glucose portion of sucrose into the characteristic dextran structure.[2] Low
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molecular weight dextrans like Dextran 70 are then obtained through the partial acid hydrolysis
of high molecular weight native dextran.[2]

Physicochemical and Biological Properties

Dextran 70 is a white, amorphous, and tasteless powder that is highly soluble in water and
electrolyte solutions, forming clear, stable solutions.[1][8] It is insoluble in lower alcohols such
as ethanol and methanol.[9][10] Due to its polymeric and neutral nature, it exerts a significant
colloid osmotic pressure, which is fundamental to its primary biological function.[5][9]

: o ies of :

Property Value References
Average Molecular Weight ~70,000 Da (typically 63-77 (5176]

(Mw) kDa)

Chemical Formula (C6H1005)n [2]

Highly soluble in water;

Solubility insoluble in monohydric [1][9][10]
alcohols.

Intrinsic Viscosity (25°C) 0.21-0.26 [8]

pH (in aqueous solution) 50-7.0 [8]

Specific Optical Rotation [o]D

+195° to +201° [9]
(25°C)

Mechanism of Action and Signaling Pathways

The primary mechanism of action of Dextran 70 is as a plasma volume expander.[11][12] When
administered intravenously, its high molecular weight prevents it from easily crossing capillary
walls, thereby exerting a colloidal osmotic pressure that draws fluid from the interstitial space
into the intravascular compartment.[5][9][12] This action increases blood volume, which is
crucial in treating hypovolemia from shock, burns, or hemorrhage.[12][13][14]

Beyond its osmotic effects, Dextran 70 also possesses antithrombotic properties.[13][14] It
reduces blood viscosity, inhibits platelet adhesiveness, and decreases erythrocyte aggregation.
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[13][14] Dextran can also alter the structure of thrombi, making them more susceptible to lysis.
[15]

Endocytic Pathway

Studies using fluorescently labeled Dextran 70 (Dex70) have elucidated its cellular uptake
mechanism. Dex70 is predominantly internalized by cells via macropinocytosis, an endocytic
process that is clathrin- and dynamin-independent.[16] This makes Dex70 a useful marker for
studying this specific fluid-phase endocytosis pathway.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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